Methyl tris(4-methylphenyl)stannanecarbodithioate

• CAS No.: 79634-87-0
• Molecular Formula: C23H24S2Sn
• Molecular Weight: 483.3 g/mol
• IUPAC Name: methyl tris(4-methylphenyl)stannylmethanedithioate
• InChI: InChI=1S/3C7H7.C2H3S2.Sn/c3*1-7-5-3-2-4-6-7;1-4-2-3;/h3*3-6H,1H3;1H3
• InChI Key: SMAUSCSUOHIJFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)[Sn](C2=CC=C(C=C2)C)(C3=CC=C(C=C3)C)C(=S)SC

Description

Methyl tris(4-methylphenyl)stannanecarbodithioate is a chemical compound that belongs to the class of organotin compounds These compounds are characterized by the presence of tin atoms bonded to organic groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl tris(4-methylphenyl)stannanecarbodithioate typically involves the reaction of 4-methylphenylmagnesium bromide with tin(IV) chloride, followed by the addition of carbon disulfide and methyl iodide. The reaction is carried out under an inert atmosphere to prevent oxidation and is usually performed at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the final product. The compound is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Methyl tris(4-methylphenyl)stannanecarbodithioate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form tin oxides and other by-products.

Reduction: Reduction reactions can convert the compound into lower oxidation state tin compounds.

Substitution: The compound can undergo substitution reactions where one or more of the 4-methylphenyl groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Substitution reactions often involve the use of halogenating agents or nucleophiles under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield tin oxides, while substitution reactions can produce a variety of organotin compounds with different substituents.

Scientific Research Applications

Methyl tris(4-methylphenyl)stannanecarbodithioate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential use in drug development and as a therapeutic agent.

Industry: It is used in the production of polymers, coatings, and other materials due to its unique chemical properties.

Mechanism of Action

The mechanism of action of methyl tris(4-methylphenyl)stannanecarbodithioate involves its interaction with molecular targets such as enzymes and receptors. The compound can form complexes with these targets, altering their activity and leading to various biological effects. The specific pathways involved depend on the nature of the target and the context of the interaction.

Comparison with Similar Compounds

Similar Compounds

Methyl tris(4-methylphenyl)phosphonium iodide: Similar in structure but contains phosphorus instead of tin.

Tris(4-methylphenyl)methane: Contains a central carbon atom instead of tin.

Tris(4-methylphenyl)borane: Contains boron instead of tin.

Uniqueness

Methyl tris(4-methylphenyl)stannanecarbodithioate is unique due to the presence of the tin atom, which imparts distinct chemical and physical properties. This makes it particularly useful in applications where other similar compounds may not be as effective.